Cas no 2227722-87-2 (rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227722-87-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6238779
• PubChem ID: 165687862
• Update Time: 2025-10-16

rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1736134
• 2227722-87-2

• Inchi： 1S/C14H18O3/c1-7-5-9(10(15)6-8(7)2)11-12(13(16)17)14(11,3)4/h5-6,11-12,15H,1-4H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： WTOYXXYNGTVIQQ-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C(=CC(C)=C(C)C=2)O)C1(C)C)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227722-87-2)

Rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227722-87-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of cyclopropanecarboxylic acids and is characterized by its chiral centers and functional groups, which contribute to its diverse reactivity and biological activity.

The molecular structure of rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring with two methyl groups attached to the same carbon atom, a carboxylic acid group, and a substituted phenyl ring. The presence of the hydroxyl group on the phenyl ring and the dimethyl substitution on the cyclopropane ring imparts specific chemical properties that make this compound a valuable intermediate in various synthetic pathways.

In the context of pharmaceutical research, rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.

The chiral nature of rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is particularly noteworthy. Chirality plays a crucial role in drug design and development, as enantiomers can have significantly different biological activities. The racemic mixture of this compound can be separated into its enantiomers using various chiral resolution techniques, such as chromatography or crystallization. This separation is essential for optimizing the therapeutic efficacy and minimizing potential side effects.

In addition to its pharmaceutical applications, rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has found utility in materials science and organic synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules with tailored properties. For example, it can be used as a precursor for synthesizing polymers with enhanced mechanical strength or as a ligand in coordination chemistry to form metal complexes with specific catalytic activities.

The synthesis of rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of Grignard reagents for carbon-carbon bond formation and subsequent functional group transformations. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

Safety considerations are an integral part of handling rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken during storage and handling to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound.

In conclusion, rac-(1R,3R)-3-(2-hydroxy-4,5-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227722-87-2) is a versatile compound with significant potential in various fields of research and application. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in pharmaceuticals, materials science, and beyond.